N-(2-chloro-4,6-dimethylphenyl)-3,4-dimethylbenzamide

• IUPAC Name: N-(2-chloro-4,6-dimethylphenyl)-3,4-dimethylbenzamide
• InChI: InChI=1S/C17H18ClNO/c1-10-7-13(4)16(15(18)8-10)19-17(20)14-6-5-11(2)12(3)9-14/h5-9H,1-4H3,(H,19,20)
• InChI Key: ITYLEFGBNMIVMK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=C(C=C(C=C2Cl)C)C)C
• Molecular Formula: C17H18ClNO
• Molecular Weight: 287.8 g/mol

Description

N-(2-chloro-4,6-dimethylphenyl)-3,4-dimethylbenzamide is an organic compound that belongs to the class of benzamides It is characterized by the presence of a benzamide core substituted with a 2-chloro-4,6-dimethylphenyl group and two methyl groups at the 3 and 4 positions of the benzamide ring

Scientific Research Applications

N-(2-chloro-4,6-dimethylphenyl)-3,4-dimethylbenzamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its ability to interact with specific biological targets.

Industry: Utilized in the development of specialty chemicals and materials.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-chloro-4,6-dimethylphenyl)-3,4-dimethylbenzamide typically involves the reaction of 2-chloro-4,6-dimethylaniline with 3,4-dimethylbenzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at room temperature. The product is then purified by recrystallization or column chromatography.

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow processes to ensure high yield and purity. The use of automated reactors and advanced purification techniques such as high-performance liquid chromatography (HPLC) can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

N-(2-chloro-4,6-dimethylphenyl)-3,4-dimethylbenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride to yield amines or alcohols.

Substitution: The chloro group in the compound can be substituted with other nucleophiles like amines, thiols, or alkoxides under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol.

Major Products Formed

Oxidation: Carboxylic acids or ketones.

Reduction: Amines or alcohols.

Substitution: Corresponding substituted derivatives.

Mechanism of Action

The mechanism of action of N-(2-chloro-4,6-dimethylphenyl)-3,4-dimethylbenzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The exact pathways and molecular interactions depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• N-(2-chloro-4,6-dimethylphenyl)-3-phenylacrylamide
• 2,4-dichloro-N-(2-chloro-4,6-dimethylphenyl)benzamide

Uniqueness

N-(2-chloro-4,6-dimethylphenyl)-3,4-dimethylbenzamide is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity, stability, and biological activity, making it valuable for specific research and industrial applications.